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Compound of Interest

Compound Name: Methyl fluoroacetate

Cat. No.: B1201745 Get Quote

For Immediate Reference: Key Safety and Handling Information

Methyl fluoroacetate is a highly toxic and flammable substance that necessitates stringent

safety protocols. This guide provides essential information for researchers, scientists, and drug

development professionals on the appropriate personal protective equipment (PPE), safe

handling procedures, and disposal plans. Adherence to these guidelines is critical to minimize

risk and ensure a safe laboratory environment.

Chemical Safety Data
While specific occupational exposure limits (OELs) have not been established for methyl
fluoroacetate, its high toxicity is well-documented.[1] The following data underscores the

critical need for caution and strict adherence to safety protocols.
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Data Point Value Source

Acute Oral Toxicity
TDLo (Human, male): 0.65

mg/kg
[1]

LD50 (Rat): 3.5 mg/kg [1]

Acute Inhalation Toxicity
LC50 (Rat): 300 mg/m³ (10

min)
[1]

Acute Dermal Toxicity LD50 (Rabbit): 20 mg/kg [1]

Hazard Statements

Highly flammable liquid and

vapor. Fatal if swallowed, in

contact with skin or if inhaled.

Causes severe skin burns and

eye damage.

[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure to methyl
fluoroacetate. The following table outlines the minimum required PPE.
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PPE Category Specifications

Hand Protection

Impervious gloves are required.[1][3] While

specific breakthrough times for methyl

fluoroacetate are not readily available, it is

recommended to use gloves resistant to organic

esters and halogenated compounds. Butyl

rubber or Viton® gloves are often recommended

for highly toxic substances. Double gloving can

provide an additional layer of protection. Thin

gauge disposable gloves (e.g., nitrile) are

suitable only for incidental contact and must be

replaced immediately upon any splash or

suspected contamination.

Eye and Face Protection

Chemical safety goggles that meet OSHA's eye

and face protection regulations in 29 CFR

1910.133 or European Standard EN166 are

mandatory.[4] A face shield should be worn in

situations with a higher risk of splashing.[3]

Respiratory Protection

All work with methyl fluoroacetate must be

conducted in a certified chemical fume hood.[1]

If there is a risk of exposure exceeding the

capacity of the fume hood, a NIOSH/MSHA-

approved self-contained breathing apparatus

(SCBA) or a supplied-air respirator must be

used.[3][4] A respiratory protection program that

meets OSHA's 29 CFR 1910.134 and ANSI

Z88.2 requirements or European Standard EN

149 must be followed.[4]

Protective Clothing

An impervious lab coat or apron and closed-toe

shoes are required.[1] For larger quantities or

tasks with a higher risk of splashes, chemical-

resistant coveralls should be worn.[3]

Operational Plan: From Preparation to Disposal
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A systematic approach to handling methyl fluoroacetate is crucial for safety. The following

step-by-step plan outlines the key procedures.

Pre-Experiment Preparation
Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

identifying all potential hazards.

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a

current certification.

PPE Inspection: Inspect all PPE for damage or defects before use.

Emergency Equipment: Confirm the location and functionality of the nearest safety shower,

eyewash station, and fire extinguisher.

Spill Kit: Ensure a spill kit appropriate for flammable and toxic liquids is readily available.

Handling and Experimental Work
Grounding and Bonding: Ground and bond all containers when transferring the material to

prevent static discharge.[5]

Spark-Proof Tools: Use only non-sparking tools and explosion-proof equipment.[5]

Controlled Dispensing: Dispense the smallest amount of methyl fluoroacetate necessary

for the experiment.

Constant Vigilance: Never leave an experiment involving methyl fluoroacetate unattended.

Avoid Inhalation and Contact: Do not breathe vapors and avoid all contact with skin and

eyes.[2]

Storage
Secure and Ventilated: Store methyl fluoroacetate in a tightly closed container in a cool,

dry, and well-ventilated area, away from heat, sparks, and open flames.[2][5]

Locked Storage: The storage area should be locked to restrict access.[3]
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Incompatible Materials: Store away from incompatible materials such as strong oxidizing

agents and strong bases.[1]

Spill and Emergency Procedures
Evacuate: In case of a significant spill, evacuate the immediate area and alert others.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, absorb the material with an inert absorbent such as

vermiculite or sand.[1] Use a spark-proof tool to collect the absorbed material.

Personal Exposure:

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Waste Disposal
Hazardous Waste: Methyl fluoroacetate and any materials contaminated with it are

considered hazardous waste.

Proper Labeling and Containment: Collect waste in a designated, properly labeled, and

sealed container.

Licensed Disposal: All waste must be disposed of through a licensed hazardous waste

disposal company.[2] Do not dispose of down the drain or with regular trash.

Safe Handling Workflow
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The following diagram illustrates the key steps and decision points for safely handling methyl
fluoroacetate.

Safe Handling Workflow for Methyl Fluoroacetate

1. Preparation

2. Handling

3. Post-Experiment

4. Disposal

Conduct Risk Assessment

Inspect & Don PPE

Verify Fume Hood & Emergency Equipment

Use Grounding & Spark-Proof Tools

Perform Experiment in Fume Hood

Store in Secure, Ventilated Area

Decontaminate Work Area

Segregate & Label Hazardous Waste

Arrange for Licensed Waste Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe handling of methyl fluoroacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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